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- InChI:
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InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11-,12+/m1/s1
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Beta-Lactose, also known as lactose or galbeta1-4glcbeta, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Beta-Lactose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, Beta-lactose is primarily located in the cytoplasm. Beta-Lactose is also a parent compound for other transformation products, including but not limited to, 4-nitrophenyl beta-lactoside, beta-D-gal-(1->4)-beta-D-GLC-ome, and beta-D-galactosyl-(1->4)-beta-D-galactosyl-N-(pentacosanoyl)sphingosine.
Beta-lactose is the beta-anomer of lactose.
Lactose is a white hard crystalline powder. (NTP, 1992)